1-{[(2,4-Dichlorophenyl)imino]methyl}-2-naphthol
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Description
1-{[(2,4-Dichlorophenyl)imino]methyl}-2-naphthol is a useful research compound. Its molecular formula is C17H11Cl2NO and its molecular weight is 316.2g/mol. The purity is usually 95%.
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Scientific Research Applications
Chromatographic Enantioseparation
Research by Yashima, Yamamoto, and Okamoto (1996) demonstrated the chromatographic enantioseparation of 1,1'-bi-2-naphthol and its derivatives using cellulose tris(5-fluoro-2-methylphenylcarbamate) as a chiral stationary phase. This study underscores the compound's utility in separating enantiomers, a critical process in the pharmaceutical industry to ensure drug safety and efficacy E. Yashima, C. Yamamoto, Y. Okamoto, 1996.
Synthesis and Characterization
The synthesis and characterization of derivatives of 1-{[(2,4-Dichlorophenyl)imino]methyl}-2-naphthol were documented by Asiri and Khan (2010). They reported the successful synthesis of 1-{[(3,4-dimethylisoxazol-5-yl)imino]methyl}-2-naphthol, emphasizing the compound's versatility in forming new chemical entities through condensation reactions. This synthesis is vital for developing novel materials with specific functions Abdullah M. Asiri, Salman A. Khan, 2010.
Environmental Applications
A study by Pei et al. (2013) investigated the adsorption characteristics of various compounds, including 2-naphthol, on graphene and graphene oxide. This research is crucial for understanding how these materials can be used to remove harmful organic compounds from water, showcasing potential environmental applications for this compound and its analogs in water treatment technologies Zhiguo Pei, Lingyun Li, Lixiang Sun, Shu-Zheng Zhang, X. Shan, Shuang Yang, B. Wen, 2013.
Catalysis and Polymerization
The compound's applications extend into catalysis and polymerization, as demonstrated by Canada, Iwashita, Shim, and Wood (2002). They used directed evolution to enhance the activity of toluene ortho-monooxygenase for naphthalene oxidation, facilitating the synthesis of 1-naphthol, an essential chemical manufacturing intermediate. This study illustrates the role of this compound derivatives in industrial chemistry, particularly in producing high-value chemicals K. Canada, Sachiyo Iwashita, H. Shim, T. Wood, 2002.
Properties
IUPAC Name |
1-[(2,4-dichlorophenyl)iminomethyl]naphthalen-2-ol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11Cl2NO/c18-12-6-7-16(15(19)9-12)20-10-14-13-4-2-1-3-11(13)5-8-17(14)21/h1-10,21H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTRUHQDIVVUTJS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC(=C2C=NC3=C(C=C(C=C3)Cl)Cl)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11Cl2NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.